Cas no 1609401-07-1 (2-(4-Isopropylphenoxy)ethylmethylamine Hydrochloride)

• Product name: 2-(4-Isopropylphenoxy)ethylmethylamine Hydrochloride
• CAS No: 1609401-07-1
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• MDL: MFCD26959564
• CID: 4608409

2-(4-Isopropylphenoxy)ethylmethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(4-isopropylphenoxy)ethyl]methylamine hydrochloride
• 2-(4-Isopropylphenoxy)ethylmethylamine Hydrochloride

• MDL： MFCD26959564
• Inchi： 1S/C12H19NO.ClH/c1-10(2)11-4-6-12(7-5-11)14-9-8-13-3;/h4-7,10,13H,8-9H2,1-3H3;1H
• InChI Key： YSIPRJSCQOIVQR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)C)=CC=1)CCNC.Cl

2-(4-Isopropylphenoxy)ethylmethylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Isopropylphenoxy)ethylmethylamine Hydrochloride

Introduction to 2-(4-Isopropylphenoxy)ethylmethylamine Hydrochloride (CAS No. 1609401-07-1)

2-(4-Isopropylphenoxy)ethylmethylamine Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1609401-07-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of amine derivatives and has garnered attention due to its structural features and potential biological activities. The presence of an isopropyl group at the para position of the phenyl ring and the combination of an ethoxyethyl chain with a methylamine moiety contribute to its unique chemical properties, making it a valuable candidate for further investigation in medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications, particularly in drug formulation and delivery systems. This solubility profile makes it suitable for various pharmacokinetic studies and potential therapeutic uses. The compound's structure suggests possible interactions with biological targets, including enzymes and receptors, which are pivotal in modulating physiological processes.

In recent years, there has been growing interest in developing novel compounds that can interact with biological pathways in innovative ways. 2-(4-Isopropylphenoxy)ethylmethylamine Hydrochloride has been studied for its potential role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Research indicates that compounds with similar structural motifs may exhibit properties relevant to neuroprotection, analgesia, and cognitive enhancement. The isopropylphenoxy moiety is particularly noteworthy, as it has been associated with compounds that exhibit mild psychoactive effects, though further studies are necessary to fully elucidate these mechanisms.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of an aromatic ring with an amine group provides multiple sites for functionalization, allowing chemists to tailor the properties of the molecule for specific biological targets. For instance, modifications at the methylamine group could enhance binding affinity or selectivity for certain enzymes, while alterations to the isopropylphenoxy moiety might influence metabolic stability and distribution.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(4-Isopropylphenoxy)ethylmethylamine Hydrochloride. Molecular docking studies have suggested that this compound may interact with various protein targets, including those involved in inflammation and pain signaling. These interactions could make it a promising candidate for developing treatments for chronic pain conditions or inflammatory diseases. Additionally, its structural similarity to known bioactive molecules suggests that it may have off-target effects that could be exploited for therapeutic benefit.

The synthesis of 2-(4-Isopropylphenoxy)ethylmethylamine Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the alkylation of an aromatic ring with an ethoxyethanamine derivative followed by quaternization and salt formation. Advances in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for research purposes.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial results suggest that it may exhibit mild agonist activity at certain receptors while demonstrating selectivity over others. This balance is crucial for minimizing side effects and maximizing therapeutic efficacy. Further research is needed to fully characterize its pharmacological actions, but these preliminary findings are encouraging.

The potential applications of 2-(4-Isopropylphenoxy)ethylmethylamine Hydrochloride extend beyond traditional pharmaceutical uses. Its unique chemical properties make it a candidate for development as a research tool or intermediate in synthesizing more complex molecules. The ability to modify its structure allows researchers to explore a wide range of biological activities, from CNS modulation to anti-inflammatory effects.

Regulatory considerations are also important when evaluating new compounds like this one. While not classified as a controlled substance or hazardous material under current guidelines, adherence to good manufacturing practices (GMP) ensures that all research and development activities meet safety and quality standards. This is essential for advancing the compound through preclinical testing and towards potential clinical trials.

The future direction of research on 2-(4-Isopropylphenoxy)ethylmethylamine Hydrochloride looks promising. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate its development into a viable therapeutic agent. With continued investment in synthetic chemistry and pharmacological studies, this compound has the potential to address unmet medical needs in various therapeutic areas.